Cas no 2649081-07-0 (5-(2-isocyanato-2-methylpropyl)-2,3-dihydro-1-benzofuran)

• Product name: 5-(2-isocyanato-2-methylpropyl)-2,3-dihydro-1-benzofuran
• CAS No: 2649081-07-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6282885
• PubChem ID: 165616777

5-(2-isocyanato-2-methylpropyl)-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-(2-isocyanato-2-methylpropyl)-2,3-dihydro-1-benzofuran
• 2649081-07-0
• EN300-1810170

• Inchi： 1S/C13H15NO2/c1-13(2,14-9-15)8-10-3-4-12-11(7-10)5-6-16-12/h3-4,7H,5-6,8H2,1-2H3
• InChI Key： WSUQQDHXNNIRSS-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CC(C)(C)N=C=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 3.5

Additional information on 5-(2-isocyanato-2-methylpropyl)-2,3-dihydro-1-benzofuran

Introduction to 5-(2-isocyanato-2-methylpropyl)-2,3-dihydro-1-benzofuran (CAS No. 2649081-07-0)

5-(2-isocyanato-2-methylpropyl)-2,3-dihydro-1-benzofuran, identified by the Chemical Abstracts Service Number (CAS No.) 2649081-07-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the benzofuran class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of an isocyanate functional group in its molecular framework makes it a particularly intriguing molecule for researchers exploring novel synthetic pathways and pharmacological targets.

The structural motif of 5-(2-isocyanato-2-methylpropyl)-2,3-dihydro-1-benzofuran combines the stability of a dihydrobenzofuran core with the reactivity of an isocyanate moiety. This unique combination positions the compound as a versatile intermediate in the synthesis of more complex molecules, including potential drug candidates and bioactive ligands. The isocyanate group, in particular, offers opportunities for further functionalization through reactions such as urethane formation, leading to polymers or conjugates with tailored properties.

In recent years, there has been growing interest in benzofuran derivatives due to their demonstrated efficacy in various biological assays. Studies have highlighted the potential of these compounds as modulators of enzyme activity, receptor binding, and signal transduction pathways. The specific substitution pattern in 5-(2-isocyanato-2-methylpropyl)-2,3-dihydro-1-benzofuran may confer unique interactions with biological targets, making it a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

One of the most compelling aspects of this compound is its potential role in the development of next-generation pharmaceuticals. The isocyanate group can be selectively incorporated into larger molecular frameworks, enabling the creation of peptidomimetics or protein conjugates that could enhance drug delivery or target specificity. Furthermore, recent advances in computational chemistry have facilitated the virtual screening of such compounds against large databases of biological targets, identifying promising candidates for experimental validation.

The synthesis of 5-(2-isocyanato-2-methylpropyl)-2,3-dihydro-1-benzofuran presents both challenges and opportunities for synthetic chemists. The instability of the isocyanate group necessitates careful handling and optimization of reaction conditions to ensure high yields and purity. However, modern synthetic techniques, such as transition-metal-catalyzed reactions and flow chemistry approaches, have improved the efficiency and scalability of producing such complex molecules.

From a research perspective, this compound serves as a valuable tool for exploring new chemical space. Its unique structural features make it suitable for investigating interactions with enzymes such as kinases or proteases, which are often implicated in disease pathways. Additionally, its ability to undergo further derivatization allows researchers to fine-tune its properties for specific applications, such as imaging agents or diagnostic probes.

The broader significance of 5-(2-isocyanato-2-methylpropyl)-2,3-dihydro-1-benzofuran lies in its contribution to the advancement of chemical biology. By providing a scaffold that can be modified and explored computationally and experimentally, it enables scientists to uncover new mechanisms of action and develop innovative strategies for treating human diseases. As research continues to uncover the therapeutic potential of benzofuran derivatives, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery.

In conclusion,5-(2-isocyanato-2-methylpropyl)-2,3-dihydro-1-benzofuran (CAS No. 2649081-07-0) represents a fascinating example of how structural innovation can drive progress in pharmaceutical chemistry. Its unique combination of reactivity and versatility makes it an indispensable tool for researchers seeking to develop novel therapeutics. As our understanding of biological systems evolves，this compound will continue to inspire new avenues for exploration，ultimately contributing to breakthroughs in medicine and biotechnology.